N'-(1,3-benzodioxol-5-yl)-N-[(2-methylphenyl)methyl]oxamide

• IUPAC Name: N'-(1,3-benzodioxol-5-yl)-N-[(2-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C17H16N2O4/c1-11-4-2-3-5-12(11)9-18-16(20)17(21)19-13-6-7-14-15(8-13)23-10-22-14/h2-8H,9-10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: FWACZQYCYKJBJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol
• CAS No.: 714212-00-7

Description

N'-(1,3-benzodioxol-5-yl)-N-[(2-methylphenyl)methyl]oxamide is a useful research compound. Its molecular formula is C17H16N2O4 and its molecular weight is 312.325. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

One notable application of chemical compounds related to N'-(1,3-benzodioxol-5-yl)-N-[(2-methylphenyl)methyl]oxamide is in the field of anticancer research. A series of substituted benzamides, including this compound derivatives, were designed, synthesized, and evaluated for their anticancer activity against various cancer cell lines such as MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). These compounds showed moderate to excellent anticancer activity, with some derivatives exhibiting higher activity than the reference drug, etoposide (Ravinaik et al., 2021).

Antimicrobial Activity

The compound and its derivatives have also been studied for their antimicrobial properties. A series of benzamide derivatives were synthesized and assessed for their bactericidal activity against methicillin-resistant Staphylococcus aureus (MRSA) and other clinical isolates. These studies showed promising results, suggesting that the compound and its derivatives could serve as potential bactericidal agents against MRSA and other bacterial strains (Zadrazilova et al., 2015).

Molecular Docking and Antimicrobial Evaluation

Further extending its application in the antimicrobial domain, N-Benzimidazol-1-Yl-Methyl-Benzamide derivatives, structurally similar to this compound, were synthesized and evaluated for antimicrobial activity against various microorganisms. Molecular docking studies were also carried out to understand the interaction of these compounds with microbial proteins, providing insights into their potential mechanism of action (Sethi et al., 2016).